4'-Hydroxychalcone
4'-Hydroxychalcone
4'-hydroxychalcone is a member of the class of chalcones that is trans-chalcone substituted by a hydroxy group at position 4'. It has a role as an anti-inflammatory agent and an antineoplastic agent. It is a member of chalcones and a member of phenols.
Brand Name:
Vulcanchem
CAS No.:
2657-25-2
VCID:
VC21252373
InChI:
InChI=1S/C15H12O2/c16-14-9-7-13(8-10-14)15(17)11-6-12-4-2-1-3-5-12/h1-11,16H/b11-6+
SMILES:
C1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)O
Molecular Formula:
C15H12O2
Molecular Weight:
224.25 g/mol
4'-Hydroxychalcone
CAS No.: 2657-25-2
Cat. No.: VC21252373
Molecular Formula: C15H12O2
Molecular Weight: 224.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4'-hydroxychalcone is a member of the class of chalcones that is trans-chalcone substituted by a hydroxy group at position 4'. It has a role as an anti-inflammatory agent and an antineoplastic agent. It is a member of chalcones and a member of phenols. |
|---|---|
| CAS No. | 2657-25-2 |
| Molecular Formula | C15H12O2 |
| Molecular Weight | 224.25 g/mol |
| IUPAC Name | (E)-1-(4-hydroxyphenyl)-3-phenylprop-2-en-1-one |
| Standard InChI | InChI=1S/C15H12O2/c16-14-9-7-13(8-10-14)15(17)11-6-12-4-2-1-3-5-12/h1-11,16H/b11-6+ |
| Standard InChI Key | UAHGNXFYLAJDIN-IZZDOVSWSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)O |
| SMILES | C1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)O |
| Canonical SMILES | C1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)O |
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